N-(4-bromophenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1H,2H-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(1-oxo-4-thiomorpholin-4-yl-[1,2,4]triazolo[4,3-a]quinoxalin-2-yl)acetamide
• InChI: InChI=1S/C21H19BrN6O2S/c22-14-5-7-15(8-6-14)23-18(29)13-27-21(30)28-17-4-2-1-3-16(17)24-19(20(28)25-27)26-9-11-31-12-10-26/h1-8H,9-13H2,(H,23,29)
• InChI Key: OESVOLGPKSHGJN-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2=NC3=CC=CC=C3N4C2=NN(C4=O)CC(=O)NC5=CC=C(C=C5)Br
• Molecular Formula: C21H19BrN6O2S
• Molecular Weight: 499.4 g/mol
• CAS No.: 1215803-86-3

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry methods like DFT calculations.

Scientific Research Applications

Diversified Synthesis and Structural Analysis

The compound and its derivatives have been a focal point in diversified synthesis strategies and structural analyses. For example, An et al. (2017) demonstrated a diversified synthesis of 2-(4-oxo[1,2,3]triazolo[1,5-a]quinoxalin-5(4H)-yl)acetamide derivatives, showcasing a methodology that provides rapid access to structurally varied and complex fused tricyclic scaffolds using readily available starting materials (An et al., 2017). Similarly, Sun et al. (2021) synthesized and analyzed the crystal structure and vibrational properties of a related compound, contributing to the understanding of molecular conformations and intermolecular interactions in crystals (Sun et al., 2021).

Pharmacological Investigations

Several studies have investigated the pharmacological applications of compounds within the same chemical family. For instance, compounds showing positive inotropic activity, as evaluated by Zhang et al. (2008), indicate potential therapeutic applications in cardiovascular diseases (Zhang et al., 2008). Alagarsamy et al. (2005) synthesized novel derivatives as H1-antihistaminic agents, highlighting the potential for developing new classes of antihistamines (Alagarsamy et al., 2005).

Antimicrobial and Anticonvulsant Properties

Research into the antimicrobial and anticonvulsant properties of triazoloquinoxaline derivatives has been significant. Ghosh et al. (2015) evaluated the antimicrobial activity of novel 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine bearing substituted phenylquinolin-2-one moiety, demonstrating the search for less toxic antimicrobial agents (Ghosh et al., 2015). Alswah et al. (2013) synthesized novel [1,2,4]Triazolo[4,3-a]quinoxaline derivatives for anticonvulsant evaluation, identifying compounds with promising activities (Alswah et al., 2013).